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Compound of Interest

Compound Name: 5-Nitro-m-xylene-alpha,alpha'-diol

Cat. No.: B1330767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 5-Nitro-m-xylene-alpha,alpha'-diol. The information is compiled from safety data

for the compound and general best practices for handling combustible solids and nitroaromatic

compounds.

Chemical and Physical Properties
5-Nitro-m-xylene-alpha,alpha'-diol is a solid organic compound. A summary of its key

quantitative data is presented in the table below for easy reference.

Property Value Reference

CAS Number 71176-55-1 [1][2]

Molecular Formula C₈H₉NO₄ [2]

Molecular Weight 183.16 g/mol [2]

Form Solid [1][2]

Melting Point 94-96 °C [1][2]

Storage Class 11 - Combustible Solids [1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1330767?utm_src=pdf-interest
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/184799
https://www.sigmaaldrich.com/JP/ja/product/aldrich/184799
https://www.sigmaaldrich.com/JP/ja/product/aldrich/184799
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/184799
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/184799
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/184799
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling Protocols
As a combustible solid and a nitroaromatic compound, 5-Nitro-m-xylene-alpha,alpha'-diol
requires careful handling to prevent fire, explosion, and exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to personal safety is mandatory when handling this chemical.[3]

PPE Category Item Specifications

Eye Protection Safety Goggles

Must conform to EN 166 or

OSHA 29 CFR 1910.133

standards.[3][4]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection. Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.[1][3]

Body Protection
Flame-resistant Laboratory

Coat

Should be worn fully buttoned.

[1][3]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[3]

Engineering Controls
All handling of 5-Nitro-m-xylene-alpha,alpha'-diol powder should occur within a certified

chemical fume hood to minimize inhalation exposure.[1][5] Ensure that an eyewash station and
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a safety shower are readily accessible.[6]

Handling Procedures
Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

contain any dust.[5]

Avoid Dust Formation: Handle the compound gently to avoid creating dust.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][8]

Static Discharge: Use anti-static tools and mats, especially in low-humidity environments.[7]

Cleanliness: Keep the work area, tools, and equipment scrupulously clean. Do not allow the

compound to build up on surfaces.[7]

Storage Procedures
Proper storage is crucial to maintain the stability and safety of 5-Nitro-m-xylene-alpha,alpha'-
diol.

Container: Keep the container tightly closed.[1][9]

Location: Store in a cool, dry, and well-ventilated area.[1][9]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents.[10][11]

Storage Cabinet: It is advisable to store in a flammable cabinet.[7][9]

Emergency Procedures
Spill Management

Evacuate: Evacuate personnel from the immediate spill area.[1]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file1.lookchem.com/msds/2011-06/7/184799(71176-55-1).pdf
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/flammablesolids.pdf
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_flammables_0.pdf
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://osha.oregon.gov/oshapubs/factsheets/fs13.pdf
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don PPE: Put on the appropriate PPE, including respiratory protection.[6]

Containment: For a solid spill, carefully sweep up the material using spark-resistant tools and

place it into a labeled, sealed container for hazardous waste. Avoid generating dust.[7][12]

Decontamination: Clean the spill area with soap and water.[13]

First Aid
Skin Contact: In case of contact, immediately wash the skin with soap and copious amounts

of water.[6]

Eye Contact: In case of contact, immediately flush eyes with copious amounts of water for at

least 15 minutes.[6]

Ingestion: If swallowed, wash out the mouth with water provided the person is conscious.

Call a physician.[6]

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[13]

Fire Fighting
Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or appropriate

foam.[6] For fires involving flammable solids, a Class D extinguisher may be necessary if

metallic components are involved, though not explicitly indicated for this compound.[8]

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[6]

Experimental Protocols
While a detailed, step-by-step protocol for the use of 5-Nitro-m-xylene-alpha,alpha'-diol in
the fabrication of chemical sensors for TNT detection is not readily available in the searched

literature, a general workflow can be inferred from similar sensor fabrication processes. The

primary cited application is in the fabrication of chemical sensors for the detection of 2,4,6-

trinitrotoluene (TNT).[2]
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General Workflow for Chemical Sensor Fabrication:

General Workflow for Chemical Sensor Fabrication

Preparation

Fabrication

Testing

Substrate Cleaning

Preparation of Coating Solution
(5-Nitro-m-xylene-alpha,alpha'-diol in solvent)

Thin Film Deposition
(e.g., Spin Coating, Dip Coating)

Drying/Curing

Sensor Characterization
(e.g., SEM, FTIR)

Analyte Exposure
(e.g., TNT vapor)

Signal Detection and Analysis

Click to download full resolution via product page
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Caption: General workflow for chemical sensor fabrication.

Logical Relationships in Handling and Storage
The safe handling and storage of 5-Nitro-m-xylene-alpha,alpha'-diol involves a logical

progression of steps from receiving the chemical to its ultimate disposal.

Handling and Storage Logical Flow

Receiving and Inventory

Proper Storage
(Cool, Dry, Ventilated, Secure)

Pre-use Preparation
(Review SDS, Don PPE)

Emergency Procedures
(Spill, Fire, Exposure)

If Incident Occurs

Handling and Use
(In Fume Hood, Avoid Dust)

Post-use
(Clean work area, Decontaminate)

If Incident Occurs

Return to Storage

Waste Disposal
(Sealed, Labeled Container)

Dispose of Waste
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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